molecular formula C13H8BrClO2S B8382448 2-[(3-Chlorophenyl)thio]-5-bromobenzoic acid

2-[(3-Chlorophenyl)thio]-5-bromobenzoic acid

Cat. No.: B8382448
M. Wt: 343.62 g/mol
InChI Key: CVXWBYRBQLKJGH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-[(3-Chlorophenyl)thio]-5-bromobenzoic acid is a useful research compound. Its molecular formula is C13H8BrClO2S and its molecular weight is 343.62 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H8BrClO2S

Molecular Weight

343.62 g/mol

IUPAC Name

5-bromo-2-(3-chlorophenyl)sulfanylbenzoic acid

InChI

InChI=1S/C13H8BrClO2S/c14-8-4-5-12(11(6-8)13(16)17)18-10-3-1-2-9(15)7-10/h1-7H,(H,16,17)

InChI Key

CVXWBYRBQLKJGH-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)Cl)SC2=C(C=C(C=C2)Br)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 3-chlorothiophenol (20 g, 0.138 mol), cupric acetate (1.75 g) and DMF (199 mL) under N2 was added in portions K2CO3 (23 g). The mixture was heated to 150° C. and then 2,5-dibromobenzoic acid (43.5 g) was added. The mixture was heated overnight, poured into water (600 mL), filtered, the filtrate was treated with charcoal and filtered again. The filtrate was acidified with conc. HCl, extracted with CHCl3, the organic layer was washed with brine and dried over Na2SO4. The solvent was removed in vacuo to afford 28.9 g of 2-[(3-chlorophenyl)thio]-5-bromobenzoic acid.
Quantity
20 g
Type
reactant
Reaction Step One
[Compound]
Name
cupric acetate
Quantity
1.75 g
Type
reactant
Reaction Step One
Name
Quantity
199 mL
Type
reactant
Reaction Step One
Name
Quantity
23 g
Type
reactant
Reaction Step Two
Quantity
43.5 g
Type
reactant
Reaction Step Three
Name
Quantity
600 mL
Type
solvent
Reaction Step Four

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